Cas no 2228342-17-2 (tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate
• CAS No: 2228342-17-2
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 6183240
• PubChem ID: 165620298
• Update Time: 2025-05-26

tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate
• 2228342-17-2
• EN300-1874138

• Inchi： 1S/C14H20FNO3/c1-14(2,3)19-13(18)16-12(11(17)9-15)10-7-5-4-6-8-10/h4-8,11-12,17H,9H2,1-3H3,(H,16,18)
• InChI Key： KPMYUDVJKQPSKU-UHFFFAOYSA-N
• SMILES： FCC(C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate

Comprehensive Analysis of tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate (CAS No. 2228342-17-2)

The compound tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate, identified by its CAS number 2228342-17-2, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro substituent and a carbamate group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly focusing on fluorinated derivatives like this due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery.

In recent years, the demand for fluorinated building blocks has surged, driven by their applications in designing kinase inhibitors and antiviral agents. The presence of the tert-butyl carbamate (Boc) group in this compound offers excellent protection for amines during multi-step syntheses, a feature highly sought after in peptide chemistry. This aligns with the growing interest in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where such intermediates play a pivotal role.

From a synthetic chemistry perspective, 2228342-17-2 exemplifies the trend toward stereoselective fluorination, a hot topic in medicinal chemistry. The 2-hydroxy-1-phenylpropyl backbone provides a chiral center, enabling the development of enantioselective catalysts—a key focus area for green chemistry initiatives. Laboratories are actively exploring its use in asymmetric hydrogenation and biocatalysis, addressing the industry's push for sustainable methodologies.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, have been optimized for blood-brain barrier (BBB) penetration—a recurring theme in central nervous system (CNS) drug development. This resonates with current searches for neuroprotective agents and Alzheimer's disease therapeutics. Moreover, its phenylpropyl motif shares structural similarities with dopamine receptor ligands, sparking interest in neuropharmacology applications.

Analytical characterization of tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on quality by design (QbD). These methods ensure compliance with stringent ICH guidelines, a frequently searched topic among quality control professionals. The compound's stability under various pH conditions also makes it relevant to formulation scientists working on oral dosage forms.

In the context of computational chemistry, this molecule serves as an excellent case study for molecular docking simulations. Its fluorine atom participates in unique halogen bonding interactions—a phenomenon widely discussed in structure-activity relationship (SAR) studies. Such analyses are crucial for virtual screening campaigns, which dominate modern hit-to-lead optimization strategies.

Supply chain professionals searching for high-purity intermediates will note that CAS 2228342-17-2 is typically available at >98% HPLC purity, meeting the standards for GMP manufacturing. Its shelf life and storage conditions (-20°C under nitrogen) align with best practices for sensitive reagents, a common concern in process chemistry forums.

Looking ahead, the versatility of tert-butyl N-(3-fluoro-2-hydroxy-1-phenylpropyl)carbamate positions it as a strategic asset in fragment-based drug discovery (FBDD). Its modular structure allows for diverse structure-activity relationship explorations, particularly in allosteric modulator design—an area gaining traction in GPCR-targeted therapies. These applications correlate with trending searches on precision medicine and personalized therapeutics.

For synthetic organic chemists, the compound's protecting group strategy offers educational value in retrosynthetic analysis—a fundamental skill emphasized in graduate-level organic chemistry curricula. The Boc deprotection step using acidic conditions serves as a classic example in reaction mechanism tutorials, frequently referenced in e-learning platforms for chemistry.

In conclusion, 2228342-17-2 represents more than just a chemical identifier—it embodies the convergence of medicinal chemistry, process optimization, and cutting-edge therapeutics. As the pharmaceutical industry continues to prioritize fluorine-containing motifs and chiral synthons, this compound will likely remain a subject of intensive research and commercial interest in the coming decade.